Cas no 29480-11-3 (Cyclopentanol, 1-[4-(trifluoromethyl)phenyl]-)
29480-11-3 structure
Product Name:Cyclopentanol, 1-[4-(trifluoromethyl)phenyl]-
CAS No:29480-11-3
MF:C12H13F3O
MW:230.226234197617
CID:1439899
PubChem ID:62789230
Update Time:2025-04-20
Cyclopentanol, 1-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Cyclopentanol, 1-[4-(trifluoromethyl)phenyl]-
- 1-[4-(trifluoromethyl)phenyl]cyclopentan-1-ol
- AKOS012083647
- 29480-11-3
- PNUHOQHXYDUPCF-UHFFFAOYSA-N
- 1-[4-(Trifluoromethyl)phenyl]cyclopentanol
- DTXSID001265401
-
- Inchi: 1S/C12H13F3O/c13-12(14,15)10-5-3-9(4-6-10)11(16)7-1-2-8-11/h3-6,16H,1-2,7-8H2
- InChI Key: PNUHOQHXYDUPCF-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(=CC=1)C1(CCCC1)O)(F)F
Computed Properties
- Exact Mass: 230.09189
- Monoisotopic Mass: 230.09184952g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
Cyclopentanol, 1-[4-(trifluoromethyl)phenyl]- Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
-
Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
29480-11-3 (Cyclopentanol, 1-[4-(trifluoromethyl)phenyl]-) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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